Cas no 209920-43-4 (6-Methyl-1H-indole-3-carboxylic acid)

6-Methyl-1H-indole-3-carboxylic acid Properties

Names and Identifiers

• 6-Methyl-1H-indole-3-carboxylic acid
• 6-methyl-1H-indole-3-carbpxylic acid
• 6-METHYLINDOLE-3-CARBOXYLIC ACID
• 6-methyl-3-indolecarboxylic acid
• 6-Methyl-indol-3-carbonsaeure
• 6-methylindole-3-carboxylicacid
• 6-Methyl-indole-3-carboxylic acid
• PHHZCIOPSFQASN-UHFFFAOYSA-N
• BCP15604
• SB15153
• RP23717
• SY058808
• A
• AKOS005362542
• CS-W022510
• SCHEMBL2659416
• MFCD06203633
• DTXSID80593329
• EN300-53545
• 209920-43-4
• WB1
• FS-3039
• Z385446074
• 6-methyl-1H-indole-3-carboxylic acid
• J-518911
• DB-003562
• +Expand

• MDL： MFCD06203633
• InChIKey： PHHZCIOPSFQASN-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-6-2-3-7-8(10(12)13)5-11-9(7)4-6/h2-5,11H,1H3,(H,12,13)
• SMILES： O([H])C(C1=C([H])N([H])C2C([H])=C(C([H])([H])[H])C([H])=C([H])C=21)=O

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.063
• Heavy Atom Count: 13
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1

Experimental Properties

• LogP: 2.17450
• PSA: 53.09000
• Refractive Index: 1.696
• Boiling Point: 411.5°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 202.7°C
• Color/Form: No data avaiable
• Density: 1.34

6-Methyl-1H-indole-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：warning

6-Methyl-1H-indole-3-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%